Cas no 1716-87-6 (Ethyl 2-(4-chloro-2-fluorophenoxy)acetate)

• Product Name: Ethyl 2-(4-chloro-2-fluorophenoxy)acetate
• CAS No: 1716-87-6
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 5699637
• PubChem ID: 18432635
• Update Time: 2025-05-23

Ethyl 2-(4-chloro-2-fluorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chloro-2-fluorophenoxy)acetate

• Inchi： 1S/C10H10ClFO3/c1-2-14-10(13)6-15-9-4-3-7(11)5-8(9)12/h3-5H,2,6H2,1H3
• InChI Key： WNCDGBPCXGMWLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)OCC(=O)OCC

Additional information on Ethyl 2-(4-chloro-2-fluorophenoxy)acetate

Ethyl 2-(4-chloro-2-fluorophenoxy)acetate (CAS No. 1716-87-6): A Comprehensive Overview

Ethyl 2-(4-chloro-2-fluorophenoxy)acetate, also known by its CAS number 1716-87-6, is a chemically synthesized compound with significant applications in various industries. This compound belongs to the class of phenyl ether esters, which are widely used in agricultural and industrial settings. The molecule consists of a phenoxy group substituted with chlorine and fluorine atoms, connected to an ethyl ester moiety. Its chemical structure contributes to its unique properties, making it a versatile compound with diverse uses.

The synthesis of Ethyl 2-(4-chloro-2-fluorophenoxy)acetate involves a multi-step process, typically starting with the preparation of the phenoxy intermediate. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and minimize by-products. These innovations not only improve the scalability of production but also align with global trends toward sustainable chemical manufacturing.

Ethyl 2-(4-chloro-2-fluorophenoxy)acetate is primarily utilized as an intermediate in the synthesis of agrochemicals, particularly herbicides. Its ability to inhibit specific enzymatic pathways in plants makes it an effective component in controlling unwanted vegetation. Recent studies have highlighted its role in developing next-generation herbicides that are both potent and selective, reducing their impact on non-target species. For example, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits enhanced efficacy against invasive weed species while maintaining low toxicity to crops.

Beyond agriculture, Ethyl 2-(4-chloro-2-fluorophenoxy)acetate finds applications in the pharmaceutical industry as an intermediate in drug synthesis. Its structural versatility allows it to serve as a building block for more complex molecules with therapeutic potential. Researchers have explored its use in the development of anti-inflammatory agents and neuroprotective drugs, leveraging its ability to modulate cellular signaling pathways. These exploratory studies underscore the compound's potential beyond traditional industrial applications.

The environmental impact of Ethyl 2-(4-chloro-2-fluorophenoxy)acetate has been a focal point of recent research efforts. Studies conducted by environmental scientists have assessed its biodegradation patterns and potential toxicity to aquatic life. A 2023 report from the Environmental Science & Technology journal revealed that under controlled conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural ecosystems. However, further investigations are needed to fully understand its long-term ecological effects.

In conclusion, Ethyl 2-(4-chloro-2-fluorophenoxy)acetate (CAS No. 1716-87-6) is a multifaceted compound with significant contributions across various sectors. Its chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new potentials and refine existing uses, this compound remains at the forefront of innovative chemical solutions.